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Compound of Interest

Compound Name: Tubulozole

Cat. No.: B1682035 Get Quote

An In-depth Technical Guide on the Chemical Properties of Tubulozole C

Introduction

This technical guide provides a comprehensive overview of the chemical and biological

properties of Tubulozole C, a synthetic microtubule inhibitor with potential applications in

oncology. The document is intended for researchers, scientists, and drug development

professionals. It is important to note that information regarding a compound referred to as

"Tubulozole T" could not be found in the reviewed scientific literature; therefore, this guide will

focus exclusively on Tubulozole C.

Chemical Properties of Tubulozole C
Tubulozole C is the common name for the cis-(±)-isomer of Tubulozole. It is a synthetic

compound belonging to the class of imidazole derivatives.

Table 1: Physicochemical Properties of Tubulozole C
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Property Value Source

Molecular Formula C23H23Cl2N3O4S PubChem

Molecular Weight 508.4 g/mol PubChem

IUPAC Name

ethyl N-[4-[[(2S,4S)-2-(2,4-

dichlorophenyl)-2-(imidazol-1-

ylmethyl)-1,3-dioxolan-4-

yl]methylsulfanyl]phenyl]carba

mate

PubChem

InChI

InChI=1S/C23H23Cl2N3O4S/c

1-2-30-22(29)27-17-4-6-19(7-

5-17)33-13-18-12-31-23(32-

18,14-28-10-9-26-15-28)20-8-

3-16(24)11-21(20)25/h3-

11,15,18H,2,12-14H2,1H3,

(H,27,29)/t18-,23+/m0/s1

PubChem

InChIKey
OGPIBXIQNMQSPY-

FDDCHVKYSA-N
PubChem

Canonical SMILES

CCOC(=O)NC1=CC=C(C=C1)

SC[C@@H]2CO--INVALID-

LINK--

(CN3C=CN=C3)C4=C(C=C(C

=C4)Cl)Cl

PubChem

Topological Polar Surface Area 99.9 Å² PubChem

LogP (calculated) 5.4 PubChem

Note: Specific experimental data for properties such as solubility in various solvents, pKa, and

melting point are not readily available in the public domain.

Biological Activity and Mechanism of Action
Tubulozole C functions as a microtubule inhibitor, a class of compounds that interfere with the

dynamics of microtubule polymerization and depolymerization. This disruption of the
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microtubule network leads to cell cycle arrest and the induction of apoptosis (programmed cell

death).

Signaling Pathways
Tubulozole C has been shown to induce G2/M cell cycle arrest in human colon cancer cells.[1]

This effect is mediated through the activation of the ERK1/2 and Chk1 kinase pathways.[1]

Furthermore, analogues of Tubulozole have been demonstrated to induce apoptosis through a

mechanism involving an increase in intracellular calcium concentration ([Ca2+]i).

Below are diagrams illustrating the proposed signaling pathways affected by Tubulozole C.
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Caption: ERK1/2 and Chk1 mediated G2/M arrest by Tubulozole C.
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Caption: Calcium signaling in Tubulozole analogue-induced apoptosis.

Experimental Protocols
Detailed experimental protocols for the synthesis of Tubulozole C are not publicly available.

The following are generalized protocols for assays commonly used to evaluate the biological

activity of microtubule inhibitors like Tubulozole C.

General Workflow for In Vitro Cytotoxicity Assessment
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Caption: General workflow for determining the IC50 of Tubulozole C.

Cell Viability (MTT) Assay
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Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them

to adhere overnight.

Compound Treatment: Treat the cells with a serial dilution of Tubulozole C. Include a vehicle

control (e.g., DMSO) and untreated control wells.

Incubation: Incubate the plate for 24-72 hours at 37°C in a humidified CO2 incubator.

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours.

Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the

formazan crystals.

Measurement: Measure the absorbance at a specific wavelength (typically around 570 nm)

using a microplate reader.

Analysis: Calculate the percentage of cell viability relative to the control and determine the

IC50 value.

Cell Cycle Analysis by Flow Cytometry
Cell Treatment: Treat cells with Tubulozole C at the desired concentration and for the

desired time period.

Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and fix in cold 70%

ethanol.

Staining: Resuspend the fixed cells in a staining solution containing a DNA-intercalating dye

(e.g., propidium iodide) and RNase A.

Flow Cytometry: Analyze the stained cells using a flow cytometer. The fluorescence intensity

of the DNA dye is proportional to the DNA content.

Data Analysis: Analyze the resulting histograms to determine the percentage of cells in each

phase of the cell cycle (G0/G1, S, and G2/M).
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Apoptosis Assay (Annexin V/Propidium Iodide Staining)
Cell Treatment: Treat cells with Tubulozole C.

Cell Harvesting: Harvest the cells and wash them with cold PBS.

Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and

propidium iodide (PI).

Incubation: Incubate the cells in the dark at room temperature.

Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V stains apoptotic

cells, while PI stains necrotic or late apoptotic cells.

Data Analysis: Quantify the percentage of live, early apoptotic, late apoptotic, and necrotic

cells.

Conclusion
Tubulozole C is a microtubule-targeting agent that induces cell cycle arrest and apoptosis in

cancer cells. Its mechanism of action involves the modulation of key signaling pathways,

including the ERK1/2 and Chk1 kinases. While detailed physicochemical and synthetic data are

not widely available, the provided information and generalized protocols offer a solid foundation

for researchers interested in further investigating the therapeutic potential of this compound.

The absence of information on "Tubulozole T" suggests it may be a non-standard

nomenclature or a compound not yet described in publicly accessible scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [chemical properties of Tubulozole C and Tubulozole T].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682035#chemical-properties-of-tubulozole-c-and-
tubulozole-t]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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